Cas no 107265-48-5 (Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-)

Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)- structure
107265-48-5 structure
Product Name:Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
CAS No:107265-48-5
MF:C18H30N4O2
MW:334.456404209137
CID:172280
PubChem ID:130577
Update Time:2025-04-19

Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
    • 4-((1,4,8,11-tetraazacyclotetradec-1-yl)methyl)benzoic acid
    • 4-(1,4,8,11-tetrazacyclotetradec-1-ylmethyl)benzoic acid
    • 4-(1,4,8,11-tetraazacyclotetradec-1-yl)methylbenzoic acid
    • 4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-benzoic acid
    • 4-[(1,4,8,11-tetraazacyclotetradec-1-yl)methyl]benzoic acid
    • AC1L2XMY
    • ACMC-1BRT0
    • AG-D-22295
    • CTK4A5109
    • CTPA
    • SureCN898695
    • CPTA, 4 HCl
    • Benzoic acid, 4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
    • GMOGICAFJFPMNS-UHFFFAOYSA-N
    • 107265-48-5
    • MFCD30532151
    • 4-((1,4,8,11-Tetraazacyclotetradecan-1-yl)methyl)benzoic acid
    • 4-[(1,4,8,11-tetraazacyclotetradec-1-yl)methyl]-benzoic acid
    • SCHEMBL898695
    • DTXSID80147987
    • Inchi: 1S/C18H30N4O2/c23-18(24)17-5-3-16(4-6-17)15-22-13-2-9-20-11-10-19-7-1-8-21-12-14-22/h3-6,19-21H,1-2,7-15H2,(H,23,24)
    • InChI Key: GMOGICAFJFPMNS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CN1CCNCCCNCCNCCC1)=O

Computed Properties

  • Exact Mass: 334.2371
  • Monoisotopic Mass: 334.237
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.8
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 521.5°Cat760mmHg
  • Flash Point: 269.2°C
  • Refractive Index: 1.513
  • PSA: 76.63
  • LogP: 1.67370
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